Cas no 1223825-24-8 (3-(4-fluorophenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro4.6undec-3-ene-2-thione)

• Product Name: 3-(4-fluorophenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro4.6undec-3-ene-2-thione
• CAS No: 1223825-24-8
• MF: C₂₃H₂₃FN₂OS
• MW: 394.504927873611
• CID: 5903327
• PubChem ID: 50743866
• Update Time: 2025-05-30

3-(4-fluorophenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro4.6undec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro4.6undec-3-ene-2-thione
• 3-(4-fluorophenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
• F6548-1537
• (3-(4-fluorophenyl)-2-thioxo-1,4-diazaspiro[4.6]undec-3-en-1-yl)(m-tolyl)methanone
• [2-(4-fluorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.6]undec-1-en-4-yl]-(3-methylphenyl)methanone
• 1223825-24-8
• AKOS004915581

• Inchi： 1S/C23H23FN2OS/c1-16-7-6-8-18(15-16)21(27)26-22(28)20(17-9-11-19(24)12-10-17)25-23(26)13-4-2-3-5-14-23/h6-12,15H,2-5,13-14H2,1H3
• InChI Key： DWVDNLMDOLZXRC-UHFFFAOYSA-N
• SMILES： S=C1C(C2C=CC(=CC=2)F)=NC2(CCCCCC2)N1C(C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 394.15151270g/mol
• Monoisotopic Mass: 394.15151270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 64.8Ų

Additional information on 3-(4-fluorophenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro4.6undec-3-ene-2-thione

3-(4-Fluorophenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione: A Comprehensive Overview

3-(4-Fluorophenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione is a complex organic compound with the CAS number 1223825-24-8. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The structure of this molecule is intriguing, featuring a spiro system with a thione group and a diaza component, making it a unique entity in the realm of heterocyclic chemistry.

The molecular structure of 3-(4-fluorophenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione consists of a spiro ring system where a six-membered ring (containing two nitrogen atoms) is fused to an eleven-membered ring. The presence of the thione group (C=S) adds to the compound's reactivity and potential applications in various chemical reactions. The substituents on the molecule, such as the 4-fluorophenyl group and the 3-methylbenzoyl group, further enhance its chemical diversity and functional properties.

Recent studies have highlighted the importance of spiro compounds in drug discovery and materials science. The unique topology of spiro systems often leads to interesting electronic and steric properties, making them valuable in designing bioactive molecules. For instance, diazaspiro compounds have been explored for their potential as kinase inhibitors, which are crucial in anticancer therapy. The integration of fluorine atoms in organic compounds is also significant due to their ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability.

The synthesis of 3-(4-fluorophenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione involves a series of intricate organic reactions. Typically, such compounds are synthesized through multi-step processes that may include nucleophilic substitutions, cyclizations, and oxidations. The use of transition metal catalysts has been reported to facilitate certain steps in the synthesis of similar spiro compounds, enhancing both yield and selectivity.

From an applications standpoint, this compound holds promise in several areas. Its thione functionality makes it a potential candidate for use in photovoltaic materials due to its ability to absorb light across a broad spectrum. Additionally, the presence of nitrogen atoms in the diaza system could contribute to its role as a ligand in coordination chemistry or as a component in catalytic systems.

Recent research has also focused on the biological activity of diazaspiro compounds like 3-(4-fluorophenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione. In vitro studies have demonstrated moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, suggesting potential therapeutic applications. Furthermore, computational modeling has been employed to predict the binding affinities of this compound with various protein targets, providing insights into its mechanism of action.

In terms of toxicity and environmental impact, preliminary data indicate that this compound exhibits low acute toxicity when administered at moderate doses. However, long-term studies are required to fully assess its safety profile and environmental fate.

The development of novel synthetic routes for diazaspiro compounds remains an active area of research. Scientists are exploring greener chemistry approaches that minimize waste and utilize renewable resources. For example, microwave-assisted synthesis has been proposed as an efficient method for constructing such complex molecules under mild conditions.

In conclusion, 3-(4-fluorophenyl)-1-(3-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with diverse functional groups. Its unique structure positions it as a valuable tool in both academic research and industrial applications.